Cas no 61797-46-4 (Benzeneacetamide, N,N'-1,2-ethanediylbis[N-methyl-)

Benzeneacetamide, N,N'-1,2-ethanediylbis[N-methyl- structure
61797-46-4 structure
Product Name:Benzeneacetamide, N,N'-1,2-ethanediylbis[N-methyl-
CAS No:61797-46-4
MF:C20H24N2O2
MW:324.416765213013
CID:465880
PubChem ID:71392056
Update Time:2025-04-19

Benzeneacetamide, N,N'-1,2-ethanediylbis[N-methyl- Chemical and Physical Properties

Names and Identifiers

    • N-methyl-N-[2-[methyl-(2-phenylacetyl)amino]ethyl]-2-phenylacetamide
    • 61797-46-4
    • N,N'-(Ethane-1,2-diyl)bis(N-methyl-2-phenylacetamide)
    • DTXSID40813878
    • Benzeneacetamide, N,N'-1,2-ethanediylbis[N-methyl-
    • Inchi: 1S/C20H24N2O2/c1-21(19(23)15-17-9-5-3-6-10-17)13-14-22(2)20(24)16-18-11-7-4-8-12-18/h3-12H,13-16H2,1-2H3
    • InChI Key: GPCYBRBKHMVFQS-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=CC=CC=1)N(C)CCN(C)C(CC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 324.18392
  • Monoisotopic Mass: 324.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 40.6Ų

Experimental Properties

  • PSA: 40.62

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